(2E)-3-(4-fluorophenyl)-5-methylhex-2-enoic acid

• IUPAC Name: (E)-3-(4-fluorophenyl)-5-methylhex-2-enoic acid
• InChI: InChI=1S/C13H15FO2/c1-9(2)7-11(8-13(15)16)10-3-5-12(14)6-4-10/h3-6,8-9H,7H2,1-2H3,(H,15,16)/b11-8+
• InChI Key: FVFBYWQARVLUHO-DHZHZOJOSA-N
• Canonical SMILES: CC(C)CC(=CC(=O)O)C1=CC=C(C=C1)F
• Isomeric SMILES: CC(C)C/C(=C\C(=O)O)/C1=CC=C(C=C1)F
• Molecular Formula: C13H15FO2
• Molecular Weight: 222.25 g/mol
• CAS No.: 1216362-44-5

Description

“(2E)-3-(4-Fluorophenyl)-5-methylhex-2-enoic acid” is a chemical compound with the molecular formula C13H15FO2 and a molecular weight of 222.26. It’s a versatile material used in scientific research.

Molecular Structure Analysis

The molecular structure of this compound consists of 13 carbon atoms, 15 hydrogen atoms, 1 fluorine atom, and 2 oxygen atoms. The specific structural details or 3D conformation are not provided in the search results.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 222.26. Other specific properties such as melting point, boiling point, and density are not provided in the search results.

Scientific Research Applications

Stereoselective Synthesis and Chemical Modifications

• Stereoselective Synthesis of Amino Acids : One application involves the stereoselective synthesis of γ-fluorinated α-amino acids, which are valuable in medicinal chemistry for drug development. The process utilizes specific synthetic strategies to achieve high enantiomeric excess, demonstrating the compound's utility in producing chiral building blocks for pharmaceuticals (Laue et al., 2000).

• Synthesis of N-Protected 14C-Labelled Analogs : Another study reports on the novel method for preparing N-protected (2E)-5-amino-5-methylhex-2-enoic acids, showcasing the compound's role in the synthesis of labeled compounds for biological studies and drug development (Jessen et al., 2001).

Catalysis and Material Science

• Palladium-Catalyzed Decarboxylative Coupling : The compound has been employed in palladium-catalyzed decarboxylative coupling reactions, illustrating its potential in facilitating complex organic transformations crucial for synthesizing diverse chemical entities (Moon et al., 2009).

• Photoalignment of Liquid Crystals : In materials science, derivatives of this compound have been used to promote the photoalignment of nematic liquid crystals, indicating its applications in developing advanced materials for liquid crystal displays (LCDs) (Hegde et al., 2013).

Pharmaceutical Research

• Development of Anti-Cancer Agents : A significant application involves the synthesis and biological evaluation of derivatives as potent anti-breast cancer agents. The research indicates the compound's utility as a core structure for developing novel therapeutics targeting cancer cells (Karthikeyan et al., 2017).